1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one

• Molecular Formula: C12H15ClOS
• Molecular Weight: 242.77 g/mol
• IUPAC Name: 1-chloro-1-(4-ethyl-2-methylsulfanylphenyl)propan-2-one
• InChI: InChI=1S/C12H15ClOS/c1-4-9-5-6-10(11(7-9)15-3)12(13)8(2)14/h5-7,12H,4H2,1-3H3
• InChI Key: IXGUANHAVQJZBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)C(C(=O)C)Cl)SC

Description

1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one is a chlorinated ketone derivative featuring a substituted phenyl ring with ethyl and methylthio groups at positions 4 and 2, respectively. The compound’s molecular formula is C₁₂H₁₅ClOS, with a molecular weight of 242.76 g/mol. Its structure comprises a propan-2-one backbone (acetone) where one methyl group is replaced by chlorine, and the other is substituted with the 4-ethyl-2-(methylthio)phenyl moiety. This substitution pattern introduces steric bulk and electronic effects that influence its reactivity and physicochemical properties.

Biological Activity

1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one, with the molecular formula C12H15ClOS and a molecular weight of 242.76 g/mol, is an organic compound that has garnered attention due to its diverse biological activities and potential applications in pharmacology and synthetic chemistry. This article explores its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features several functional groups:

• Chloro Group : Contributes to nucleophilic substitution reactions.
• Carbonyl Group : Engages in hydrogen bonding with biomolecules.
• Methylthio Group : Influences the compound's reactivity and biological interactions.

Mechanisms of Biological Activity

1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one exhibits biological activity primarily through interactions facilitated by its functional groups. The chloro group can participate in nucleophilic substitution, while the carbonyl group can form hydrogen bonds with various biomolecules, potentially leading to significant biological effects.

Interaction Studies

Research indicates that this compound can bind with specific biological targets, which may include enzymes and receptors involved in various metabolic pathways. The unique combination of its functional groups allows for diverse reactivity patterns not observed in simpler analogs.

Biological Applications

The compound has shown promise in several areas:

• Pharmacology : Potential as an inhibitor of specific enzymes or receptors.
• Synthetic Chemistry : Serves as an effective intermediate for synthesizing other biologically active compounds.

Data Table: Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one	C12H15ClOS	Contains chloro, carbonyl, and methylthio groups; versatile reactivity
1-Chloroacetophenone	C8H7ClO	Chloro and carbonyl groups present; lacks ethyl and methylthio groups
4-Methylthiobenzaldehyde	C8H9OS	Contains a methylthio group; used in flavoring but lacks chloro and carbonyl functionalities

Case Studies

Several studies have investigated the biological activity of similar compounds, providing insights into potential therapeutic applications:

• Inhibition Studies : Research has shown that compounds with similar structures can inhibit key enzymes involved in metabolic pathways. For instance, inhibitors of dihydrofolate reductase have been explored for their anticancer properties .
• Toxicity Assessments : Studies on the toxicity profiles of chlorinated compounds indicate that structural modifications can significantly alter their biological effects. The potential for thyroid hormone dysregulation has been noted in similar chemical classes .
• Pharmacological Evaluations : Investigations into the pharmacological properties of structurally related compounds have revealed potential applications in treating various cancers, highlighting the need for further research into 1-Chloro-1-(4-ethyl-2-(methylthio)phenyl)propan-2-one .

Comparison with Similar Compounds

Substituent Analysis :

• Electron-Withdrawing vs. Donating Groups : The methylthio group (−SCH₃) in the target compound is less electron-donating than methoxy (−OCH₃) in its hydrazinylidene analog, reducing resonance stabilization of the ketone carbonyl .
• Hydrogen Bonding: Unlike hydrazinylidene derivatives (e.g., C₁₀H₁₁ClN₂O₂), the target compound lacks N–H donors, limiting its ability to form hydrogen-bonded networks, which may reduce crystallinity compared to analogs .

Physical and Chemical Properties

• Boiling/Melting Points : The ethyl and methylthio groups increase molecular weight and hydrophobicity, likely raising the boiling point compared to simpler analogs (e.g., 1-(4-Ethylphenyl)-2-methylpropan-1-one, mp ~25–30°C) .
• Solubility : The methylthio group enhances lipophilicity, reducing aqueous solubility relative to hydroxy- or methoxy-substituted analogs (e.g., C₁₅H₁₁ClO₂) .
• Stability : The absence of α,β-unsaturation (cf. C₁₅H₁₁ClO₂) reduces susceptibility to Michael addition reactions, improving stability under basic conditions .

Hydrogen Bonding and Crystallography

• Hydrazinylidene Analogs : Compounds like C₁₀H₁₁ClN₂O₂ form infinite chains via N–H⋯O hydrogen bonds (N⋯O distance: 2.89 Å), stabilizing their crystal lattices .
• Target Compound: Lacking hydrogen-bond donors, its packing likely relies on weaker van der Waals interactions and π-stacking, resulting in lower melting points and less ordered crystalline phases.